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Compound of Interest

Compound Name: 2-Nonanone

Cat. No.: B1664094 Get Quote

Essential Safety and Logistical Information for the Proper Disposal of 2-Nonanone

2-Nonanone, a colorless liquid with a characteristic odor, requires careful handling and

disposal due to its potential hazards. This guide provides detailed procedures for its safe

disposal, ensuring the safety of laboratory personnel and environmental protection. Adherence

to these protocols is crucial for maintaining a safe and compliant laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be aware of the hazards associated

with 2-Nonanone. It is classified as a substance that causes skin and serious eye irritation and

is harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective

gloves, and eye/face protection. In case of splashes, immediately rinse the affected area with

plenty of water.

Ventilation: Handle 2-Nonanone in a well-ventilated area to avoid inhalation of vapors.

Spill Management: In the event of a spill, prevent it from entering drains or surface water.

Absorb the spill with an inert material such as sand or earth and collect it in a suitable,

closed container for disposal.

Quantitative Safety Data
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For quick reference, the following table summarizes key quantitative safety data for 2-
Nonanone.

Property Value

Flash Point 64 °C (147.2 °F) - closed cup

Boiling Point 192 °C at 743 mmHg

Melting Point -21 °C

Density 0.82 g/mL at 25 °C

Water Solubility 0.37 g/L at 25 °C

Oral LD50 (Rat) 3200 mg/kg

Step-by-Step Disposal Protocol
The proper disposal of 2-Nonanone is a critical aspect of laboratory safety and environmental

responsibility. The following procedure outlines the necessary steps for its safe and compliant

disposal.

Experimental Workflow for 2-Nonanone Disposal
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1. Preparation

2. Waste Collection

3. Temporary Storage

4. Final Disposal

Wear appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves

Ensure adequate ventilation

Use a designated, labeled,
and sealed hazardous waste container

Transfer 2-Nonanone waste into the container

Do not mix with other waste streams

Store the container in a designated
hazardous waste accumulation area

Keep away from heat, sparks,
and open flames

Arrange for pickup by a
licensed hazardous waste disposal service

Complete all necessary
waste disposal documentation

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Nonanone.
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Detailed Disposal Steps:
Waste Identification and Segregation:

Identify the waste as "2-Nonanone" or "Methyl heptyl ketone" waste.

This material should be disposed of as hazardous waste. Do not mix 2-Nonanone waste

with other, non-hazardous waste streams.

Container Management:

Use a dedicated, properly labeled, and leak-proof container for collecting 2-Nonanone
waste.

The container must be clearly marked with "Hazardous Waste" and the name "2-
Nonanone".

Keep the container securely closed when not in use.

Accumulation and Storage:

Store the waste container in a designated and well-ventilated satellite accumulation area

within the laboratory.

The storage area should be away from sources of ignition such as heat, sparks, and open

flames, as 2-Nonanone is a combustible liquid.

Final Disposal:

Dispose of the contents and the container in accordance with all applicable local, state,

and federal regulations.

Engage a licensed professional waste disposal service to handle the final disposal of the

2-Nonanone waste.

Ensure that all required documentation for hazardous waste disposal is completed

accurately.
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By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and environmentally responsible disposal of 2-Nonanone, thereby

fostering a culture of safety and compliance within the laboratory.

To cite this document: BenchChem. [Proper Disposal of 2-Nonanone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664094#2-nonanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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